Cas no 90970-08-4 (3a,7a-Methanobenzo[b]thiophene)

• Product Name: 3a,7a-Methanobenzo[b]thiophene
• CAS No: 90970-08-4
• MF: C₉H₈S
• MW: 148.224821090698
• CID: 2813137
• PubChem ID: 13266366
• Update Time: 2024-03-01

3a,7a-Methanobenzo[b]thiophene Chemical and Physical Properties

Names and Identifiers

• 3a,7a-Methanobenzo[b]thiophene
• 3a,7a-Methano-1-benzothiophene

• Inchi： 1S/C9H8S/c1-2-4-9-7-8(9,3-1)5-6-10-9/h1-6H,7H2
• InChI Key： XAUOENHUJAAAOC-UHFFFAOYSA-N
• SMILES： S1C=CC23C=CC=CC12C3

Computed Properties

• Exact Mass: 148.03467143g/mol
• Monoisotopic Mass: 148.03467143g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 25.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiopyrans